Cas no 2301169-17-3 ((2S)-2-amino-4-methyl-N-(4-methyl-2-oxochromen-7-yl)pentanamide;hydrate)

• Product Name: (2S)-2-amino-4-methyl-N-(4-methyl-2-oxochromen-7-yl)pentanamide;hydrate
• CAS No: 2301169-17-3
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• MDL: MFCD04966490
• CID: 5164938
• Update Time: 2025-10-07

(2S)-2-amino-4-methyl-N-(4-methyl-2-oxochromen-7-yl)pentanamide;hydrate Chemical and Physical Properties

Names and Identifiers

• L-Leucine 7-amido-4-methylcoumarin hydrate
• (2S)-2-amino-4-methyl-N-(4-methyl-2-oxochromen-7-yl)pentanamide;hydrate

• MDL： MFCD04966490
• Inchi： 1S/C16H20N2O3.H2O/c1-9(2)6-13(17)16(20)18-11-4-5-12-10(3)7-15(19)21-14(12)8-11;/h4-5,7-9,13H,6,17H2,1-3H3,(H,18,20);1H2/t13-;/m0./s1
• InChI Key： XUBNASMLRGQLFQ-ZOWNYOTGSA-N
• SMILES： O=C([C@H](CC(C)C)N)NC1C=CC2C(C)=CC(=O)OC=2C=1.O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 445
• Topological Polar Surface Area: 82.4

Additional information on (2S)-2-amino-4-methyl-N-(4-methyl-2-oxochromen-7-yl)pentanamide;hydrate

Recent Advances in the Study of (2S)-2-amino-4-methyl-N-(4-methyl-2-oxochromen-7-yl)pentanamide;hydrate (CAS: 2301169-17-3)

In recent years, the compound (2S)-2-amino-4-methyl-N-(4-methyl-2-oxochromen-7-yl)pentanamide;hydrate (CAS: 2301169-17-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the most recent findings related to this compound.

The compound's structure, which includes a coumarin derivative and an amino acid moiety, suggests its potential as a bioactive molecule. Recent research has highlighted its role as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that (2S)-2-amino-4-methyl-N-(4-methyl-2-oxochromen-7-yl)pentanamide;hydrate exhibits selective inhibition of key enzymes in the arachidonic acid cascade, which could make it a candidate for anti-inflammatory drug development.

Another significant area of investigation has been the compound's pharmacokinetic properties. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry to analyze its stability, solubility, and metabolic profile. These studies have revealed that the hydrate form of the compound offers improved solubility compared to its anhydrous counterpart, which could enhance its bioavailability in therapeutic applications. Furthermore, in vivo studies conducted on animal models have shown favorable absorption and distribution characteristics, with minimal off-target effects.

The synthesis of (2S)-2-amino-4-methyl-N-(4-methyl-2-oxochromen-7-yl)pentanamide;hydrate has also been a focal point of recent research. A novel synthetic route, reported in Organic Letters (2023), has significantly improved the yield and purity of the compound. This method involves a key asymmetric hydrogenation step, which ensures the stereochemical integrity of the amino acid moiety. The development of this efficient synthesis protocol is expected to facilitate further preclinical and clinical studies.

In addition to its therapeutic potential, recent studies have explored the compound's utility as a chemical probe. Its ability to selectively bind to certain protein targets has made it a valuable tool for studying protein-ligand interactions and signal transduction pathways. For instance, a study in ACS Chemical Biology (2023) utilized this compound to investigate the allosteric regulation of a specific kinase, providing new insights into its conformational dynamics.

Despite these promising findings, challenges remain in the development of (2S)-2-amino-4-methyl-N-(4-methyl-2-oxochromen-7-yl)pentanamide;hydrate as a therapeutic agent. Issues such as potential toxicity at higher doses and the need for further optimization of its pharmacokinetic profile must be addressed. Ongoing research is focused on structural modifications to enhance its efficacy and reduce any adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (2S)-2-amino-4-methyl-N-(4-methyl-2-oxochromen-7-yl)pentanamide;hydrate (CAS: 2301169-17-3) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated bioactivity, make it a subject of intense research. The latest studies have provided valuable insights into its mechanism of action, synthesis, and pharmacological properties, paving the way for future developments. As research progresses, this compound may hold the key to new therapeutic strategies for a range of diseases.